3-Chloro-6-(3-fluoro-phenylethynyl)-pyridazine

• Molecular Formula: C12H6ClFN2
• Molecular Weight: 232.64 g/mol
• IUPAC Name: 3-chloro-6-[2-(3-fluorophenyl)ethynyl]pyridazine
• InChI: InChI=1S/C12H6ClFN2/c13-12-7-6-11(15-16-12)5-4-9-2-1-3-10(14)8-9/h1-3,6-8H
• InChI Key: VKMIKRYRWGVUDC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C#CC2=NN=C(C=C2)Cl

Description

3-Chloro-6-(3-fluoro-phenylethynyl)-pyridazine is a useful research compound. Its molecular formula is C12H6ClFN2 and its molecular weight is 232.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a well stirred solution of 2-chloro-5-iodopyrazine (600 mg, 2.5 mmol), 3-fluorophenyl-acetylene (315 mg, 303 μl, 2.62 mmol, 1.05 equiv.) in 7 ml of THF were added under argon atmosphere bis(triphenylphosphine)-palladium(II)dichloride (175 mg, 0.250 mmol, 0.02 equiv.), copper(I) iodide (23.8 mg, 0.125 mmol, 0.01 equiv.) and triethylamine (556 mg, 761 ul, 5.49 mmol, 2.2 equiv.). The mixture was stirred for 2 hours at room temperature. The crude mixture was filtered, adsorbed on silicagel and purified by flash chromatography over a 50 g silicagel column using a heptane to 25% ethyl acetate in heptane gradient. The title compound (450 mg, 78% yield) was obtained as a crystalline light-yellow solid, MS: m/e=233.1, 235.0 (M+H+).